Cas no 2138137-80-9 (Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester)

• Product Name: Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester
• CAS No: 2138137-80-9
• MF: C₉H₁₆F₂O₃
• MW: 210.218350410461
• CID: 5299078
• Update Time: 2025-07-17

Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-(2-methylpropoxy)propanoate
• Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester

• Inchi： 1S/C9H16F2O3/c1-4-14-8(12)9(10,11)6-13-5-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： DXFDFCRGNZFZBU-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(COCC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 181
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5

Additional information on Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester

Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester (CAS No. 2138137-80-9): An Overview

Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester (CAS No. 2138137-80-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a fluorinated ester with a complex molecular structure that offers a range of potential applications in various scientific and industrial domains.

The molecular formula of Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester is C₁₀H₁₆F₂O₂, and it has a molecular weight of approximately 196.23 g/mol. The presence of fluorine atoms in the molecule imparts unique chemical properties, such as enhanced stability and altered solubility characteristics. These properties make it an attractive candidate for various applications, including the development of new pharmaceuticals and advanced materials.

In recent years, the study of fluorinated compounds has seen significant advancements due to their potential in improving the pharmacological properties of drugs. Fluorine atoms can enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester is no exception and has been the subject of several studies aimed at exploring its potential as a prodrug or as a building block for more complex molecules.

One notable application of Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The fluorinated nature of this compound can enhance its stability during storage and transport, reducing degradation and increasing shelf life. Additionally, the ester functional group can be hydrolyzed in vivo to release the active drug molecule, making it an effective prodrug candidate.

Beyond its use in pharmaceuticals, Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester has also shown promise in the field of materials science. Fluorinated compounds are known for their low surface energy and non-stick properties, which make them useful in the development of coatings and polymers. Research has indicated that this compound can be incorporated into polymer matrices to enhance their performance in terms of durability and resistance to environmental factors.

The synthesis of Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,2-difluoropropanoyl chloride with ethanol in the presence of a base to form the desired ester. The subsequent introduction of the 3-(2-methylpropoxy) group can be achieved through nucleophilic substitution reactions or other advanced synthetic techniques.

In terms of safety and handling, while specific data on Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester may be limited due to its relatively recent discovery and use, general precautions should be taken when working with any organic solvent or reagent. It is advisable to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The environmental impact of Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester is another important consideration. Fluorinated compounds have been associated with potential environmental concerns due to their persistence and bioaccumulation properties. However, ongoing research is focused on developing more sustainable synthesis methods and assessing the long-term environmental impact of these compounds to ensure their safe use.

In conclusion, Propanoic acid, 2,2-difluoro-3-(2-methylpropoxy)-, ethyl ester (CAS No. 2138137-80-9) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.